Cas no 523-88-6 (1,2-Ethanedione,1,2-bis(5-bromo-2-hydroxyphenyl)-)

1,2-Ethanedione,1,2-bis(5-bromo-2-hydroxyphenyl)- structure
523-88-6 structure
Product Name:1,2-Ethanedione,1,2-bis(5-bromo-2-hydroxyphenyl)-
CAS No:523-88-6
MF:C14H8Br2O4
MW:400.018922805786
CID:370305
PubChem ID:10662
Update Time:2025-04-19

1,2-Ethanedione,1,2-bis(5-bromo-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanedione,1,2-bis(5-bromo-2-hydroxyphenyl)-
    • 1,2-bis(5-bromo-2-hydroxyphenyl)ethane-1,2-dione
    • 5,5'-Dibromosalicil
    • Degermon
    • Dibromosalicil
    • Dibromosalicyl
    • Dibromsalicil
    • Dibrosal
    • Dibrosil
    • Fungotox (VAN)
    • Respectol
    • Salicil,5,5'-dibromo
    • 523-88-6
    • NSC 13235
    • 5,5'-Dibromo-2,2'-dihydroxybenzil
    • cid_10662
    • SCHEMBL2156880
    • 5,5'-Dibromo-2,2'-dihydroxybibenzoyl
    • EINECS 208-351-3
    • CHEMBL366205
    • Q27294920
    • 5,2'-dihydroxybibenzoyl
    • NS00032499
    • Fungotox
    • DTXSID20200328
    • 5,5'-Dibrom-2,2'-dioxybenzil
    • Salicil,5'-dibromo-
    • HMS3086D19
    • BRN 3384611
    • 1,2-bis(5-bromo-2-hydroxy-phenyl)ethane-1,2-dione
    • Salicil, 5,5'-dibromo-
    • DIBROMSALICIL [MI]
    • 1,2-bis(5-bromo-2-hydroxyphenyl)-1,2-ethanedione
    • SMR001547796
    • UNII-Z2V3FF4B7F
    • Bis-(5-brom-2-hydroxyphenyl)ethandion
    • 5,2'-dioxybenzil
    • NSC-13235
    • 5,5'-Dibrom-2,2'-dioxybenzil [German]
    • MLS002638309
    • Z2V3FF4B7F
    • Bis(5-bromo-2-hydroxyphenyl)ethanedione
    • WLN: QR DE BVVR BQ EE
    • Ethanedione, bis(5-bromo-2-hydroxyphenyl)-
    • Benzil-based compound, 31
    • BDBM22753
    • AKOS027382229
    • NSC13235
    • PD129618
    • 5,2'-dihydroxybenzil
    • AAOYLOCWJSLLJU-UHFFFAOYSA-N
    • Inchi： 1S/C14H8Br2O4/c15-7-1-3-11(17)9(5-7)13(19)14(20)10-6-8(16)2-4-12(10)18/h1-6,17-18H
    • InChI Key： AAOYLOCWJSLLJU-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)C(C(C1C=C(C=CC=1O)Br)=O)=O)O

Computed Properties

  • Exact Mass: 397.87900
  • Monoisotopic Mass: 397.878934
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 4.7

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.908
  • Melting Point: 212-213°
  • Boiling Point: 546.5°Cat760mmHg
  • Flash Point: 284.3°C
  • Refractive Index: 1.693
  • PSA: 74.60000
  • LogP: 3.68840

1,2-Ethanedione,1,2-bis(5-bromo-2-hydroxyphenyl)- Security Information

  • Signal Word：Warning
  • Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

1,2-Ethanedione,1,2-bis(5-bromo-2-hydroxyphenyl)- Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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